Cas no 15911-30-5 (4-Methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 15911-30-5
• MF: C₁₁H₈N₂O₄S
• MW: 264.257221221924
• CID: 2859184
• Update Time: 2025-08-05

4-Methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-(4-nitrophenyl)thiazole-5-carboxylic acid
• 4-methyl-2-(4-nitrophenyl)-5-thiazolecarboxylic acid
• MLS000735997
• HMS2640J19
• SMR000338547
• Q27195663
• 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C11H8N2O4S/c1-6-9(11(14)15)18-10(12-6)7-2-4-8(5-3-7)13(16)17/h2-5H,1H3,(H,14,15)
• InChI Key： IAWXKDQKIJAATO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 2.7
• Topological Polar Surface Area: 124

Additional information on 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid

4-Methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

The compound 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid, identified by the CAS number 15911-30-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse applications in pharmacology, material science, and analytical chemistry. The structure of this compound is characterized by a thiazole ring system with substituents at positions 4 and 2, namely a methyl group and a nitrophenyl group, respectively. The carboxylic acid group at position 5 further enhances its functional versatility.

Recent studies have highlighted the potential of 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid in drug design. Researchers have explored its role as a lead compound in the development of anti-inflammatory and anti-cancer agents. The nitrophenyl group imparts strong electron-withdrawing properties, which can influence the bioavailability and pharmacokinetics of the molecule. Additionally, the thiazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, making it a valuable component in medicinal chemistry.

In terms of synthesis, several methods have been reported for the preparation of this compound. One common approach involves the cyclization of an appropriate thioamide with a substituted aldehyde or ketone under acidic conditions. The introduction of the nitrophenyl group typically requires a Friedel-Crafts alkylation or acylation step, followed by oxidation to introduce the carboxylic acid functionality. These synthetic routes are highly efficient and have been optimized to ensure high yields and purity.

The application of 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Recent advancements in this area have demonstrated its potential as a building block for next-generation electronic devices.

From an analytical perspective, this compound serves as a valuable standard in chromatographic and spectroscopic studies. Its distinct UV-vis absorption characteristics make it an ideal reference material for calibrating instruments used in pharmaceutical quality control and environmental monitoring.

In conclusion, 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 15911-30-5) is a multifaceted compound with applications spanning various scientific disciplines. Its structural features and functional groups provide a foundation for innovative research and development across industries.